Cas no 2229553-81-3 (tert-butyl 4-(3-amino-2-hydroxypropyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-amino-2-hydroxypropyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2229553-81-3
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5923245
• PubChem ID: 165712846
• Update Time: 2025-05-19

tert-butyl 4-(3-amino-2-hydroxypropyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-amino-2-hydroxypropyl)-3-methylpiperidine-1-carboxylate
• 2229553-81-3
• EN300-1898766

• Inchi： 1S/C14H28N2O3/c1-10-9-16(13(18)19-14(2,3)4)6-5-11(10)7-12(17)8-15/h10-12,17H,5-9,15H2,1-4H3
• InChI Key： CYPVSHKZRYQCPI-UHFFFAOYSA-N
• SMILES： OC(CN)CC1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 4-(3-amino-2-hydroxypropyl)-3-methylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-(3-amino-2-hydroxypropyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229553-81-3)

Tert-butyl 4-(3-amino-2-hydroxypropyl)-3-methylpiperidine-1-carboxylate, with the chemical formula C₁₁H₂₁NO₄, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This tert-butyl 4-(3-amino-2-hydroxypropyl)-3-methylpiperidine-1-carboxylate derivative is characterized by its complex structural features, which include a piperidine ring substituted with various functional groups. The presence of both amino and hydroxyl groups makes this compound a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of drug discovery.

The CAS No. 2229553-81-3 assigned to this compound underscores its unique identity and significance in chemical databases. This numerical identifier is crucial for researchers to accurately reference and retrieve information about this molecule. The compound's structure suggests potential applications in the development of bioactive agents, given its ability to interact with biological targets through multiple functional groups.

In recent years, there has been a growing interest in piperidine derivatives due to their broad spectrum of biological activities. Piperidine rings are commonly found in many pharmaceuticals, including antiviral, antipsychotic, and anti-inflammatory agents. The specific modification of the piperidine ring in tert-butyl 4-(3-amino-2-hydroxypropyl)-3-methylpiperidine-1-carboxylate enhances its pharmacological profile, making it a valuable building block for medicinal chemists.

The hydroxyl group at the 2-position and the amino group at the 3-position of the piperidine ring provide opportunities for further functionalization. These groups can be used to link other pharmacophores or to modify the solubility and metabolic stability of the compound. Such modifications are critical in optimizing drug candidates for better efficacy and reduced side effects.

One of the most promising applications of tert-butyl 4-(3-amino-2-hydroxypropyl)-3-methylpiperidine-1-carboxylate is in the field of enzyme inhibition. The structural features of this compound allow it to mimic natural substrates or bind to specific pockets on enzymes, thereby modulating their activity. This has implications for the development of drugs targeting enzyme-mediated diseases such as cancer, diabetes, and inflammatory disorders.

Recent studies have highlighted the potential of piperidine derivatives as inhibitors of kinases, which are enzymes involved in cell signaling pathways. The tert-butyl group at the 1-position of the piperidine ring contributes to the overall stability of the molecule, making it more resistant to degradation in biological systems. This stability is essential for ensuring that the compound reaches its target site intact and exerts its intended effect.

The amino group at the 4-position provides a site for further derivatization, allowing researchers to tailor the compound's properties according to specific needs. For instance, it can be coupled with carboxylic acid groups to form amides or esters, which are common motifs in drug molecules. Such modifications can enhance binding affinity or improve pharmacokinetic profiles.

Another area where tert-butyl 4-(3-amino-2-hydroxypropyl)-3-methylpiperidine-1-carboxylate shows promise is in the development of vaccines and immunomodulators. The ability of this compound to interact with biological targets suggests that it could be used to modulate immune responses or to deliver antigens more effectively. This has significant implications for therapeutic strategies aimed at enhancing vaccine efficacy or treating autoimmune diseases.

The synthesis of tert-butyl 4-(3-amino-2-hydroxypropyl)-3-methylpiperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group chemistry are often employed to achieve the desired product structure. The complexity of its synthesis underscores its value as a research tool and a potential lead compound for further drug development.

In conclusion, tert-butyl 4-(3-amino-2-hydroxypropyl)-3-methylpiperidine-1-carboxylate (CAS No. 2229553-81-3) is a fascinating compound with numerous potential applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting enzyme-mediated diseases and immune responses. As research continues to uncover new therapeutic opportunities, this compound is likely to play an increasingly important role in drug discovery and development.